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The table below summarizes the core characteristics, performance metrics, and applicable standards of four

key analytical techniques for azadirachtin.

Method
Core Principle &
Description

Key Validated Performance
Data

Applicable Standards &
Guidelines

| HPLC-UV [1] | Separation with HPLC and detection via Ultraviolet light absorption. | Linearity: ( r^2 >

0.999 ) (5.0–60.0 μg/mL for AZ-A, 2.5–50.0 μg/mL for AZ-B) [1] LOD: 25 ng/mL (kernels), 0.10 μg/mL

(oil) [1] LOQ: 1.5 μg/mL [1] | ICH Q2(R1) [2] | | UV-Spectrophotometry [2] | Measures ultraviolet light

absorption by the compound at a specific wavelength (( \lambda_{max} = 206 ) nm). | Linearity: 5-25

μg/mL [2] LOD: 1.20 μg/mL [2] LOQ: 3.63 μg/mL [2] Recovery: 100-111% [2] Precision: %RSD <2% [2]

| ICH Q2(R1) [2] | | Online SPE-LC-Q-TOF-MS [3] | Automated online Solid-Phase Extraction cleanup

coupled with high-resolution LC and Quadrupole-Time-of-Flight Mass Spectrometry. | Linearity: ( r^2 \geq

0.9991 ) for 5 azadirachtins [3] LOD: 0.34 to 0.76 ng/mL [3] Recovery: 82.0–102.8% [3] Precision:

%RSD 0.83–4.83% [3] | ICH Q2(R1) | | LC-Q-Orbitrap-MS [4] | Liquid Chromatography coupled to a

high-resolution Orbitrap Mass Spectrometer for accurate mass detection. | Linearity: ( R^2 > 0.95 ) for

multiple biopesticides [4] Recovery: 50.1% to 120.5% [4] LOQ: 500 μg/kg (for honey matrix) [4] | ICH

Q2(R1) |
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Here is a deeper dive into the methodologies and context behind the data presented above.

HPLC-UV for Kernels and Oil [1]

Sample Preparation: Neem seed kernels were defatted with hexane and then extracted with
methanol using mechanical agitation and centrifugation.

Chromatography: An octadecylsilane (C18) analytical column was used. The mobile phase
consisted of a mixture of methanol, acetonitrile, tetrahydrofuran, and water, delivered with a gradient

elution program.
Detection & Quantification: Detection was performed at a short UV wavelength. The method was

validated for simultaneous quantification of azadirachtin and 3-tigloylazadirachtol, confirming the low
azadirachtin content in Brazilian mechanically-pressed oils (228.5–630 mg/kg) compared to seeds

(2048.8–5117.1 mg/kg) [1].

Validated UV-Spectrophotometric Method [2]

Sample Preparation: The marketed formulation was dissolved in methanol.

Analysis: The absorbance of the solution was measured directly at 206 nm.
Validation Protocol: The method was rigorously validated as per ICH Q2(R1) guidelines. This

included demonstrating specificity, linearity within the 5-25 μg/mL range, precision (intra-day and
inter-day %RSD <2%), and accuracy through recovery studies (100-111%) [2]. This method is suited

for routine quality control of formulations where high sensitivity is not critical.

Advanced MS-Based Multi-Analyte Method [3]

Sample Preparation: Powdered leaves or seeds were extracted with 70% acetonitrile using
ultrasonic assistance.

Automated Clean-up & Analysis: The extract was directly injected into an online SPE-LC-Q-TOF-
MS system.

Online SPE: A HySphere C18 HD cartridge was used for automated purification and
concentration of the sample.

LC-MS Analysis: Separation was achieved on a C18 column, and the Q-TOF mass
spectrometer was operated in positive ionization mode for highly specific and sensitive

detection.
Key Advantage: This method is "multi-attribute," capable of simultaneously and precisely quantifying

five different azadirachtin analogues (AZ-A, B, D, H, I) in a single run, which is crucial for
comprehensive quality control [3].
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Experimental Workflow Visualization

The following diagram illustrates the general workflow for developing and validating an analytical method,

integrating elements from the reviewed studies and quality standards [5].
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Method Development

Sample Preparation
• Solvent Extraction (e.g., Methanol, ACN)
• Techniques: UAE, MAE, SLE [1] [4] [6]

Instrumental Analysis

MS Detection
(LC-Q-TOF-MS, Orbitrap)

High Sensitivity/Specificity [4] [3]

UV Detection
(HPLC-UV, Spectrophotometry)

Cost-Effective [1] [2]

Method Validation
(ICH Q2(R1)/R2) [2] [5]

Validation Parameters

• Specificity/Selectivity
• Linearity & Range

• LOD/LOQ

• Accuracy (Recovery %)
• Precision (%RSD)

• Robustness

Application to Real Samples
(e.g., Seeds, Leaves, Formulations) [1] [2] [3]
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Key Selection Guide

For Routine QC and Cost-Effectiveness: If your primary need is to assess azadirachtin content in
formulated products quickly and cost-effectively, and ultra-high sensitivity is not required, the UV-
Spectrophotometry method is a strong, validated choice [2].
For Standard Quantification in Raw Materials: If you need reliable, specific quantification of major

azadirachtins (A and B) in seeds or oil, HPLC-UV is a well-established workhorse [1].
For Highest Sensitivity and Comprehensive Profiling: For detecting trace residues in complex

matrices (like food) or for precisely quantifying multiple azadirachtin analogues simultaneously for
advanced research and stringent quality control, LC-MS/MS and LC-HRMS (Q-TOF, Orbitrap) are

the superior technologies [4] [3]. The automated online SPE-LC-Q-TOF-MS method represents the
current state-of-the-art in terms of automation, sensitivity, and multi-analyte capability [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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